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Compound of Interest

Compound Name: Apigravin

Cat. No.: B12404473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apigravin is a natural product belonging to the class of 7-hydroxycoumarins.[1] It has been

identified in plants such as wild celery (Apium graveolus).[1][2] As with many natural

compounds, robust and reproducible experimental results depend on the correct preparation of

stock solutions. This document provides a detailed protocol for the preparation of an Apigravin
stock solution for use in in vitro and in vivo studies. Due to limited published data on

Apigravin, this protocol is based on its predicted physicochemical properties and general

laboratory best practices for similar compounds.[1]

Physicochemical Properties of Apigravin
A summary of the key chemical and physical properties of Apigravin is presented in Table 1.

Understanding these properties, particularly its low predicted water solubility, is crucial for

selecting an appropriate solvent for the stock solution.[1]
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Property Value Source

Molecular Formula C₁₅H₁₆O₄ [1][3][4][5]

Molecular Weight 260.29 g/mol [3]

IUPAC Name

7-hydroxy-8-methoxy-6-(3-

methylbut-2-en-1-yl)-2H-

chromen-2-one

[1]

CAS Number 72963-64-5 [5][6]

Appearance Solid [6]

Melting Point 167 - 169 °C [6]

Predicted Water Solubility 0.039 g/L [1]

Predicted logP 2.91 [1]

Experimental Protocol: Preparation of a 10 mM
Apigravin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Apigravin in dimethyl

sulfoxide (DMSO). DMSO is recommended due to the predicted low aqueous solubility of

Apigravin. Researchers should, however, perform their own solubility tests for their specific

experimental needs.

Materials:

Apigravin (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Analytical balance

Spatula

Microcentrifuge tubes or amber glass vials
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Pipettors and sterile pipette tips

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Determine the required mass of Apigravin:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 260.29 g/mol x 1000 mg/g = 2.60 mg

Weighing Apigravin:

Tare a clean, dry microcentrifuge tube or amber vial on the analytical balance.

Carefully weigh out 2.60 mg of Apigravin powder into the tube.

Dissolving Apigravin:

Add 1 mL of anhydrous, cell culture grade DMSO to the tube containing the Apigravin
powder.

Cap the tube securely.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution (Optional but Recommended):

Visually inspect the solution for any undissolved particles.

If particles remain, briefly sonicate the solution or warm it in a water bath at 37°C for 5-10

minutes. Vortex again.

Storage of Stock Solution:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C in tightly sealed, light-protected tubes (amber tubes or

tubes wrapped in foil).

Properly stored, the stock solution should be stable for several months. It is advisable to

check for precipitation upon thawing.

Workflow for Apigravin Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM Apigravin stock solution in DMSO.
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Hypothetical Signaling Pathway Modulation
While the specific molecular targets of Apigravin are not well-documented, many natural

products, including coumarins, are known to modulate intracellular signaling pathways, such as

those involving protein kinases. The diagram below illustrates a generalized kinase signaling

pathway that could potentially be inhibited by a compound like Apigravin, leading to

downstream effects on gene expression and cellular processes. This is a hypothetical

representation and has not been experimentally validated for Apigravin.
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Caption: Hypothetical inhibition of a generic kinase cascade by Apigravin.
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Safety Precautions
Always handle Apigravin powder in a chemical fume hood or with appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Consult the Safety Data Sheet (SDS) for Apigravin for detailed safety and handling

information.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it. Avoid

direct contact with the skin.

Conclusion
This document provides a foundational protocol for the preparation of Apigravin stock

solutions. Given the limited specific data available for Apigravin, researchers are encouraged

to perform small-scale solubility tests in various solvents (e.g., ethanol, methanol) to determine

the optimal conditions for their specific experimental setup. The provided workflow and

hypothetical pathway diagram serve as a guide for the rational use of Apigravin in research

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Apigravin Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404473#preparation-of-apigravin-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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